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Compound of Interest

Compound Name: 6-Aminocaproic acid-d10

Cat. No.: B12417822

For researchers, scientists, and professionals in drug development, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This guide provides detailed procedures for the safe disposal of 6-Aminocaproic acid-d10, a
deuterated form of 6-Aminocaproic acid. While specific safety data sheets for the d10 variant
are not readily available, the disposal protocols are analogous to the non-deuterated
compound.

Immediate Safety and Handling Precautions

Before handling 6-Aminocaproic acid-d10, it is imperative to wear appropriate personal
protective equipment (PPE). This includes safety goggles, a lab coat, and gloves.[1] In case of
exposure, follow these first-aid measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if present.[1][2]

o Skin Contact: Wash off with soap and plenty of water.[3]
 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[1][2][3]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[1][2][3]

Step-by-Step Disposal Procedure
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The primary method for the disposal of 6-Aminocaproic acid-d10 is to treat it as chemical
waste and engage a licensed disposal company.[3] Do not dispose of this compound down the
drain or in regular trash.

o Containerization: Keep the waste 6-Aminocaproic acid-d10 in its original container if
possible, or a clearly labeled, sealed, and suitable waste container.[2]

o Labeling: Clearly label the waste container with the chemical name ("6-Aminocaproic acid-
d10") and any relevant hazard information.

o Storage: Store the waste container in a cool, dry, and well-ventilated area, away from
incompatible materials.[2]

» Professional Disposal: Arrange for a licensed professional waste disposal service to collect
the chemical waste.[2][3] Ensure that the disposal is carried out in accordance with all
federal, state, and local environmental regulations.[2]

Spill Management

In the event of a spill, follow these steps to ensure safety and proper cleanup:
o Evacuate: If the spill is large, evacuate the immediate area.

e Ventilate: Ensure the area is well-ventilated.

» Containment: Prevent the further spread of the spill.[2]

o Cleanup: Carefully sweep up the solid material and place it into a suitable container for
disposal.[2][3][4] Avoid generating dust.[3][4][5]

« Decontamination: Clean the spill area thoroughly.

» Disposal: Dispose of the cleanup materials and contaminated clothing as hazardous waste.

[2]

Quantitative Data
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The following table summarizes key quantitative data for 6-Aminocaproic acid, which is

expected to be comparable for its d10 isotopologue.

Property Value

Molecular Weight 131.18 g/mol

Melting Point 202-203 °C (395.6-397.4 °F)
Appearance White crystalline solid

Odor Odorless

Source: SciencelLab.com Materials Safety Data Sheet[1]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 6-

Aminocaproic acid-d10.
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@ 6-Aminocaproic acid-d10 f@

Is it a spill?

\/

Yes

Follow Spill Cleanup Protocol:
1. Wear PPE
2. Contain Spill
3. Sweep up solid
4. Place in labeled container

Place in a labeled, sealed waste container

Store in a cool, dry, well-ventilated area

Arrange for a licensed waste disposal service

End: Proper Disposal Complete

Click to download full resolution via product page

Disposal workflow for 6-Aminocaproic acid-d10.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of 6-Aminocaproic Acid-d10: A Step-by-
Step Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b12417822?utm_src=pdf-custom-synthesis
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB00513.pdf?1265922735
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ2bHFpcWg0ZnBqZnMzaHp3bnVxMm45MWo3YXV4IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9EMDA3XzYwLTMyLTJfNi1BbWlub2NhcHJvaWMgYWNpZC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX0QwMDdfNjAtMzItMl82LUFtaW5vY2Fwcm9pYyUyMGFjaWQucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--b040458caab8204af1411607bb15c4b6bf795049/MetaSci_D007_60-32-2_6-Aminocaproic%20acid.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1199486151_6-AminoCaproicAcid-CASNO-60-32-2-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC103301000&countryCode=US&language=en
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/6-Aminocaproic%20acid_0836_3.0.pdf
https://www.benchchem.com/product/b12417822#6-aminocaproic-acid-d10-proper-disposal-procedures
https://www.benchchem.com/product/b12417822#6-aminocaproic-acid-d10-proper-disposal-procedures
https://www.benchchem.com/product/b12417822#6-aminocaproic-acid-d10-proper-disposal-procedures
https://www.benchchem.com/product/b12417822#6-aminocaproic-acid-d10-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12417822?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12417822?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12417822?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

